Cas no 2228354-11-6 (N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine)

• Product Name: N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine
• CAS No: 2228354-11-6
• MF: C₉H₁₁N₃O₅
• MW: 241.200742006302
• CID: 6415493
• PubChem ID: 165859361
• Update Time: 2025-10-22

N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine
• 2228354-11-6
• EN300-1797022
• N-methyl-N-[(2-methyl-3,5-dinitrophenyl)methyl]hydroxylamine

• Inchi： 1S/C9H11N3O5/c1-6-7(5-10(2)13)3-8(11(14)15)4-9(6)12(16)17/h3-4,13H,5H2,1-2H3
• InChI Key： AMSJSLPLNSIRSG-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.06987046g/mol
• Monoisotopic Mass: 241.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 115Ų

Additional information on N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine

N-Methyl-N-(2-Methyl-3,5-Dinitrophenyl)methylhydroxylamine (CAS No. 2228354-11-6): A Comprehensive Overview

N-Methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine (CAS No. 2228354-11-6) is a unique and highly specialized compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct structural features and functional groups, holds potential applications in various scientific and industrial domains. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and potential applications of N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine.

Chemical Structure and Properties

The chemical structure of N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine is defined by its molecular formula C₁₀H₁₃N₃O₄. The compound features a methyl group attached to the nitrogen atom of the amine group, a 2-methyl-3,5-dinitrophenyl substituent, and a hydroxylamine functional group. These structural elements contribute to its unique chemical properties and reactivity. The presence of multiple nitro groups imparts strong electron-withdrawing effects, which can influence the compound's stability and reactivity in various chemical reactions.

The physical properties of N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine include its melting point, boiling point, and solubility characteristics. While specific data may vary depending on the source and experimental conditions, typical values have been reported in the literature. The compound is generally soluble in polar solvents such as water and ethanol but may exhibit limited solubility in non-polar solvents like hexane or toluene.

Synthesis Methods

The synthesis of N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine can be achieved through several synthetic routes. One common approach involves the reaction of 2-methyl-3,5-dinitroaniline with methyl chloroformate followed by reduction with sodium borohydride to form the hydroxylamine derivative. This method provides a high yield and purity of the desired product. Another synthetic route involves the reaction of 2-methyl-3,5-dinitroaniline with methyl hydroxylamine in the presence of a suitable catalyst.

The choice of synthetic method depends on factors such as yield, purity, cost-effectiveness, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic protocols for this compound. For instance, using catalytic hydrogenation under mild conditions has been shown to reduce waste generation and improve overall efficiency.

Biological Activities

N-Methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine has been studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties due to its ability to scavenge free radicals effectively. Free radicals are known to cause oxidative stress and damage cellular components such as lipids, proteins, and DNA. The antioxidant activity of N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine makes it a promising candidate for use in formulations aimed at reducing oxidative stress-related conditions.

In addition to its antioxidant properties, N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine may have therapeutic potential in treating inflammatory diseases.

Potential Applications

The unique chemical properties and biological activities of N-methyl-N-(2-methyl-3,5-dinitrophenyl)methylhydroxylamine make it suitable for various applications in different fields. In pharmaceutical research, this compound is being explored as a lead molecule for developing new drugs targeting oxidative stress-related conditions and inflammatory diseases. Preclinical studies have shown promising results in animal models, paving the way for further clinical trials.

In addition to pharmaceutical applications, N-methyl-N-(2-methy l - 3 , 5 - d i t r o p h e n y l ) m e t h y l h y d r o x y l a m i n e has potential uses in materials science and analytical chemistry. Its strong electron-withdrawing effects make it useful as a reagent or modifier in various chemical reactions. For example, it can be used as a derivatizing agent for enhancing the detection sensitivity of certain analytes in chromatographic techniques such as gas chromatography (GC) and liquid chromatography (LC).

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